Cas no 51939-71-0 (3,4-dihydro-2H-1-benzopyran-2-carboxylic acid)

3,4-dihydro-2H-1-benzopyran-2-carboxylic acid structure
51939-71-0 structure
Product Name:3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
CAS No:51939-71-0
MF:C10H10O3
MW:178.184603214264
MDL:MFCD00044719
CID:366615
PubChem ID:2723665
Update Time:2025-04-19

3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Chromane-2-carboxylic acid
    • 2H-1-Benzopyran-2-carboxylicacid, 3,4-dihydro-
    • 3,4-dihydro-2H-chromene-2-carboxylic acid
    • 2,3-dihydrobenzopyran 2-carboxylic acid
    • 2-carboxychroman
    • 2-chroman-carboxylic acid
    • 3,4-dihydro-1-benzopyran-2-carboxylic acid
    • 3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
    • acide chromanne carboxylique-2
    • Chroman-2-carboxylic acid
    • chroman-carboxylic acid
    • CCG-55377
    • DTXSID90901552
    • EN300-134546
    • (+/-)-Chroman-2-carboxylic acid
    • NoName_683
    • A828857
    • chromane-2-carboxylic acid, AldrichCPR
    • AS-35515
    • 2-Chromanecarboxylic Acid
    • (-)-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
    • Maybridge4_000177
    • chroman carboxylic acid
    • HMS1521I01
    • BCA93971
    • 2H-1-BENZOPYRAN-2-CARBOXYLIC ACID, 3,4-DIHYDRO-
    • SCHEMBL229558
    • SR-01000644403-1
    • A802726
    • CS-0038563
    • MFCD00044719
    • SY064639
    • (+)-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
    • 51939-71-0
    • SFLFCQJQOIZMHF-UHFFFAOYSA-N
    • chromancarboxylic acid
    • SB46037
    • FT-0623780
    • Z1198148530
    • AB01988
    • AKOS005208243
    • AMY4358
    • DTXSID20369080
    • IDI1_030759
    • F2108-0136
    • SB46874
    • 3.4-dihydro-2H-1-benzopyran-2-carboxylic acid
    • 2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-; 2-Chromancarboxylic acid (6CI); 3,4-Dihydro-2H-1-benzopyran-2-carboxylic acid; (+/-)-2-Chromancarboxylic acid; 3,4-Dihydro-1-benzopyran-2-carboxylic acid; Chromane-2-carboxylic acid
    • DB-007357
    • XH1150
    • MDL: MFCD00044719
    • Inchi: 1S/C10H10O3/c11-10(12)9-6-5-7-3-1-2-4-8(7)13-9/h1-4,9H,5-6H2,(H,11,12)
    • InChI Key: SFLFCQJQOIZMHF-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2CCC1C(=O)O

Computed Properties

  • Exact Mass: 178.06300
  • Monoisotopic Mass: 178.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.276±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 98.5-100 ºC (ligroine )
  • Boiling Point: 356.1°C at 760 mmHg
  • Flash Point: 146.9°C
  • Refractive Index: 1.575
  • Solubility: Slightly soluble (1.4 g/l) (25 º C),
  • PSA: 46.53000
  • LogP: 1.46480

3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Security Information

  • Hazard Statement: H315-H319-H335
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:Sealed in dry,Room Temperature

3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Pricemore >>

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